Hexaphenylbenzene

• IUPAC Name: 1,2,3,4,5,6-hexakis-phenylbenzene
• InChI: InChI=1S/C42H30/c1-7-19-31(20-8-1)37-38(32-21-9-2-10-22-32)40(34-25-13-4-14-26-34)42(36-29-17-6-18-30-36)41(35-27-15-5-16-28-35)39(37)33-23-11-3-12-24-33/h1-30H
• InChI Key: QBHWPVJPWQGYDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=C(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C42H30
• DSSTOX Substance ID: DTXSID30243983
• Molecular Weight: 534.7 g/mol
• CAS RN: 992-04-1

Description

Hexaphenylbenzene is an aromatic compound composed of a benzene ring substituted with six phenyl rings. It is a colorless solid.

Synthesis Analysis

This compound is prepared by heating tetraphenylcyclopentadienone and diphenylacetylene in benzophenone or other high-temperature solvent. The reaction proceeds via a Diels-Alder reaction to give the hexaphenyldienone, which then eliminates carbon monoxide. It may also be prepared by the dicobalt octacarbonyl-catalyzed alkyne trimerisation of diphenylacetylene.

Molecular Structure Analysis

The stable conformation of this molecule has the phenyl rings rotated out of the plane of the central benzene ring. The molecule adopts a propeller-like conformation in which the phenyl rings are rotated about 65°.

Chemical Reactions Analysis

The on-surface coupling of this compound was investigated on coinage metal substrates as a function of thermal treatment. For this compound, which forms non-covalent 2D monolayers at room temperature, a thermally induced transition of the monolayer’s structure could be achieved by moderate annealing, which is likely driven by π-bond formation.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C42H30 and an average mass of 534.688 Da. It has a density of 1.1±0.1 g/cm3, a boiling point of 534.8±45.0 °C at 760 mmHg, and a flash point of 284.0±22.8 °C.

Scientific Research Applications

Molecular Cohesion in Crystals

• Crystal Engineering: HPB and its derivatives are known for their unique properties, such as high thermal stability, conformational rigidity, and high solubility. Structural studies have shown the involvement of the central aromatic ring in strong C-H...pi interactions, which can be altered by adding simple ortho alkyl substituents to the peripheral phenyl groups. Such molecular alterations have implications in crystal engineering, guiding the search for improved materials by modifying molecular cohesion and packing (Gagnon et al., 2010).

Applications in Porous Polymers

• Porous Organic Polymers: HPB-based porous organic polymers have been synthesized through palladium-catalyzed C–C coupling polymerization. These polymers exhibit significant hydrogen adsorption capacity and high specific surface areas, making them promising for various applications like gas storage and separation (Chen et al., 2011).

Versatile Applications in Technology

• Multi-functional Scaffold: HPB derivatives, due to their nonplanar, propeller-shaped geometry and low self-aggregation, have been used in various technological applications. These include liquid crystalline materials, organic light-emitting diodes, photochemical switches, and molecular receptors. The properties of HPB can be tailored by substituting the HAB core to modify its fundamental features (Vij et al., 2016).

Chemical Sensing and Molecular Keypad Systems

• Chemical Sensing: HPB derivatives have been utilized in the development of sensitive chemical sensors. For instance, a zinc ensemble of an HPB derivative exhibited a sensitive response towards adenosine monophosphate (AMP) and H2PO4- ions. These derivatives can also be used in constructing multichannel molecular keypad systems, demonstrating their potential in bioprobing and information processing (Bhalla et al., 2012).

Photo- and Electrochromic Applications

• Photochromic Units: HPB has been used to create symmetric arrays with multiple photochromic dithienylethene units. This synthesis approach maintains the photochromic properties of each unit while allowing for their spatial separation, indicating potential applications in optoelectronics and molecular switches (Areephong et al., 2010).

Iodine Capture in Microporous Polymers

• Radioactive Iodine Capture: HPB-based conjugated microporous polymers have shown extremely high and reversible iodine capture capacities, making them highly relevant for nuclear waste storage and nuclear energy generation. The presence of amine functional groups in these polymers contributes to their high iodine affinity (Liao et al., 2016).

Photosynthetic Antenna-Reaction Center Complexes

• Artificial Photosynthesis: HPB scaffolds have been employed to organize components in artificial photosynthetic antennas and antenna-reaction center mimics. These complexes are designed for efficient energy and electron transfer, highlighting HPB's role in developing artificial photosynthesis systems (Terazono et al., 2005).

Mechanism of Action

Target of Action

Hexaphenylbenzene is an aromatic compound composed of a benzene ring substituted with six phenyl rings . It is primarily used as a starting material in the synthesis of other compounds, such as 1,2,3,4,5,6-Hexacyclohexylcyclohexane and stable hexatrityl cations . These synthesized compounds can have various targets depending on their structure and function.

Mode of Action

The mode of action of this compound is primarily through its role as a precursor in chemical reactions. For instance, it is prepared by heating tetraphenylcyclopentadienone and diphenylacetylene in a high-temperature solvent. The reaction proceeds via a Diels-Alder reaction to give the hexaphenyldienone, which then eliminates carbon monoxide . This process allows this compound to be transformed into other compounds that can interact with various targets.

Biochemical Pathways

For example, stable hexatrityl cations and porous organic polymers synthesized from this compound can be used in catalysis and gas storage , potentially influencing various chemical reactions and pathways.

Result of Action

The primary result of this compound’s action is the formation of other compounds through chemical reactions. For instance, it can form hexaphenyldienone, which then eliminates carbon monoxide . The resulting compounds can have various molecular and cellular effects depending on their structure and function.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other reactants. For example, the synthesis of this compound involves heating tetraphenylcyclopentadienone and diphenylacetylene in a high-temperature solvent . Therefore, the efficiency and outcome of the reaction can be affected by changes in these environmental conditions.

Synthesis routes and methods

Procedure details

By far the most studied and useful cyclotrimerization catalysts have been of the η5 -cyclopentadienyl cobalt (CpCo) family. In 1967, Yamazaki and Hagihara isolated the first cobalt cyclopentadiene triphenylphosphine complex (CpCoP(Ph)3), which when treated with a stoichiometric amount of diphenylacetylene in refluxing toluene produced hexaphenylbenzene in 8% yield after one hour. (Yamazaki and Hagihara (1967) J. Organomet. Chem. 7:22). Cobalt cyclopentadiene dicarbonyl (CpCo(CO)2) (5), a commercially available catalyst, reacts catalytically with bis-alkynes (6) in refluxing n-octane to form several bicyclic systems (7),. including benzocyclobutenes (n=2) in 45% yield. (Vollhardt and Bergman (1974) J. Am. Chem. Soc 96:4996). ##STR6##

Q & A

Q1: What is the molecular formula and weight of Hexaphenylbenzene?

A1: this compound has the molecular formula C42H30 and a molecular weight of 534.68 g/mol. []

Q2: What is notable about the structure of this compound?

A2: this compound has a nonplanar topology due to steric hindrance between the six phenyl substituents. This structure limits conjugation and disfavors intermolecular π−π and C−H···π interactions. [] It often adopts a propeller-like conformation. []

Q3: What spectroscopic techniques are commonly used to characterize this compound and its derivatives?

A3: Common techniques include:

• NMR Spectroscopy: Used to determine the structure and study dynamic processes like restricted rotation in derivatives. [, , , ]
• Mass Spectrometry: Used to analyze reaction mixtures and confirm the formation of HPB derivatives, including oligomers and polymers. [, , , ]
• UV-Vis Absorption and Fluorescence Spectroscopy: Used to investigate the photophysical properties of HPB derivatives, including energy transfer processes and aggregation-induced emission. [, , , , , ]
• X-ray Crystallography: Used to determine the solid-state structures of HPB derivatives, revealing packing motifs and interactions with guest molecules. [, , , , , , ]

Q4: How does the structure of this compound influence its solubility?

A4: Its nonplanar structure and limited intermolecular interactions result in higher solubility compared to planar polycyclic aromatic hydrocarbons. []

Q5: How has this compound been utilized in the synthesis of porous materials?

A5: HPB serves as a building block for polymers of intrinsic microporosity (PIMs). The rigidity and non-planarity of HPB hinder efficient packing, leading to intrinsic microporosity. [] These materials have potential applications in gas separation and storage. []

Q6: What are the potential applications of this compound derivatives in organic electronics?

A6: HPB derivatives show promise in:

• Organic Light Emitting Diodes (OLEDs): HPB-based materials are investigated as host materials for blue and white PhOLEDs due to their high triplet energy levels and bipolar charge transport properties. []
• Fluorescent Probes: HPB derivatives have been explored as fluorescent probes for detecting ions like fluoride and cyanide in aqueous media, utilizing their aggregation-induced emission enhancement properties. [, ]

Q7: Can this compound derivatives be used for controlled release applications?

A7: Yes, researchers are developing functionalized HPBs for controlled release of fragrant molecules, termed "pro-fragrances." Substituted tolanes are synthesized and cyclized to form HPB molecules, which can then release scents upon hydrolysis of specific functional groups. []

Q8: How is this compound used as a template in supramolecular chemistry?

A8: The rigid, three-dimensional structure of HPB makes it an excellent template for constructing supramolecular assemblies. For example, it has been used to create "star-shaped" glycodendrimers through click chemistry approaches, which have potential applications in drug delivery and materials science. []

Q9: Can this compound act as a host for guest molecules?

A9: Yes, HPB and its derivatives can encapsulate guest molecules within their crystal lattice. This is achieved through a combination of noncovalent interactions such as C-H⋅⋅⋅π, C-H⋅⋅⋅O, and C-H⋅⋅⋅N, taking advantage of the cavities created by the HPB structure. []

Q10: How does the functionalization of this compound affect its self-assembly behavior?

A10: The introduction of different functional groups, such as carboxylic acids, significantly influences the self-assembly behavior of HPB derivatives at liquid/solid interfaces. The number, position, and symmetry of these groups dictate the resulting supramolecular structures. []

Q11: How is this compound commonly synthesized?

A11: A common synthetic route involves a cobalt-catalyzed [2 + 2 + 2] cyclotrimerization of diphenylacetylene derivatives. []

Q12: How does the Scholl reaction apply to this compound?

A12: The Scholl reaction can be used to convert this compound to hexa-peri-benzocoronene, a highly conjugated polycyclic aromatic hydrocarbon. Theoretical studies suggest that this reaction proceeds through an arenium cation-based mechanism with a "slippery slope" potential energy surface, explaining the ease of this cascade reaction. []

Q13: How can the this compound framework be selectively functionalized?

A13: Selective functionalization of HPB can be achieved through controlled bromination and subsequent lithium-halogen exchange reactions. Utilizing reagents like mesityllithium and p-(dimethylamino)phenyllithium allows for selective alternate trilithiation, enabling the introduction of diverse substituents. []

Q14: How is computational chemistry used to study this compound and its derivatives?

A14: Computational techniques, particularly Density Functional Theory (DFT) calculations, are employed to:

• Investigate reaction mechanisms: For example, DFT studies have elucidated the mechanism of the Scholl reaction involving HPB. []
• Predict and explain self-assembly behavior: DFT calculations help rationalize the observed self-assembled structures of HPB derivatives by quantifying the strength and directionality of noncovalent interactions. [, ]
• Study electronic properties: DFT can be used to calculate the HOMO-LUMO gaps and understand the electronic properties of HPB derivatives, which are crucial for their applications in organic electronics. [, ]
• Analyze host-guest interactions: DFT calculations help quantify the binding affinities and explore the nature of interactions between HPB hosts and various guest molecules. []

Q15: How does Structure-Activity Relationship (SAR) play a role in understanding this compound derivatives?

A15: SAR studies are essential for understanding how modifications to the HPB framework impact its properties and functions. For instance:

• Influence on photophysical properties: Changing the substituents on the HPB core can fine-tune the absorption and emission properties of the resulting derivatives. [, ]
• Control over self-assembly: The number, position, and nature of functional groups on HPB dictate the type and morphology of self-assembled structures formed. [, ]
• Impact on host-guest chemistry: Introducing specific binding sites on the HPB framework can enhance the selectivity and affinity for desired guest molecules. []